molecular formula C11H12BrNO2 B6326187 1-(5-Bromopyridin-2-yl)-4-oxocyclohexan-1-ol CAS No. 857650-99-8

1-(5-Bromopyridin-2-yl)-4-oxocyclohexan-1-ol

Cat. No. B6326187
CAS RN: 857650-99-8
M. Wt: 270.12 g/mol
InChI Key: COSIBAUGENDNAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(5-Bromopyridin-2-yl)ethanone” is a pharmaceutical intermediate . It’s a heterocyclic compound with a pyridine ring, which is a six-membered ring with one nitrogen atom .


Synthesis Analysis

While specific synthesis methods for “1-(5-Bromopyridin-2-yl)-4-oxocyclohexan-1-ol” are not available, related compounds such as “1-(5-Bromopyridin-2-yl)ethanone” have been synthesized . The synthesis process often involves complex chemical reactions and requires specialized knowledge in organic chemistry .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, density, boiling point, melting point, and solubility. For the related compound “1-(5-Bromopyridin-2-yl)ethanone”, it has a molecular weight of 200.033, a density of 1.5±0.1 g/cm3, and a boiling point of 257.2±25.0 °C at 760 mmHg .

Safety and Hazards

The safety and hazards of a compound are determined by its physical and chemical properties, as well as its potential health effects. For the related compound “1-(5-Bromopyridin-2-yl)ethanone”, it is harmful by inhalation, in contact with skin, and if swallowed .

properties

IUPAC Name

4-(5-bromopyridin-2-yl)-4-hydroxycyclohexan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12BrNO2/c12-8-1-2-10(13-7-8)11(15)5-3-9(14)4-6-11/h1-2,7,15H,3-6H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COSIBAUGENDNAM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CCC1=O)(C2=NC=C(C=C2)Br)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12BrNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(5-Bromopyridin-2-yl)-4-oxocyclohexan-1-ol

Synthesis routes and methods

Procedure details

The title compound was prepared by treating the ketal of step A with HCl in water following the procedure described in step B of Example 2. MS (M+H)+ 271.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.